Cas no 2624137-75-1 (2-(4-Nitrosomorpholin-2-yl)-1,3-thiazole-4-carboxylic acid)

• Product Name: 2-(4-Nitrosomorpholin-2-yl)-1,3-thiazole-4-carboxylic acid
• CAS No: 2624137-75-1
• MF: C₈H₉N₃O₄S
• MW: 243.239760160446
• CID: 5639823
• PubChem ID: 165905342
• Update Time: 2025-05-24

2-(4-Nitrosomorpholin-2-yl)-1,3-thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-nitrosomorpholin-2-yl)-1,3-thiazole-4-carboxylic acid
• 2624137-75-1
• EN300-27751916
• 2-(4-Nitrosomorpholin-2-yl)-1,3-thiazole-4-carboxylic acid

• Inchi： 1S/C8H9N3O4S/c12-8(13)5-4-16-7(9-5)6-3-11(10-14)1-2-15-6/h4,6H,1-3H2,(H,12,13)
• InChI Key： KRTSLLBROYHEBV-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)O)N=C1C1CN(CCO1)N=O

Computed Properties

• Exact Mass: 243.03137695g/mol
• Monoisotopic Mass: 243.03137695g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 120Ų

Additional information on 2-(4-Nitrosomorpholin-2-yl)-1,3-thiazole-4-carboxylic acid

Research Brief on 2-(4-Nitrosomorpholin-2-yl)-1,3-thiazole-4-carboxylic acid (CAS: 2624137-75-1)

2-(4-Nitrosomorpholin-2-yl)-1,3-thiazole-4-carboxylic acid (CAS: 2624137-75-1) is a novel compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This heterocyclic compound, featuring both morpholine and thiazole moieties, exhibits unique chemical properties that make it a promising candidate for various pharmaceutical applications. Recent studies have focused on its synthesis, structural characterization, and potential biological activities, particularly in the context of drug discovery and development.

The synthesis of 2-(4-Nitrosomorpholin-2-yl)-1,3-thiazole-4-carboxylic acid involves a multi-step process that includes the nitrosation of morpholine derivatives and subsequent coupling with thiazole carboxylic acid. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to confirm its structure. The compound's stability under physiological conditions and its reactivity with biological targets are currently under investigation, with preliminary results suggesting its potential as a scaffold for designing new therapeutic agents.

Recent research has explored the biological activities of 2-(4-Nitrosomorpholin-2-yl)-1,3-thiazole-4-carboxylic acid, particularly its interactions with enzymes and receptors involved in inflammatory and oxidative stress pathways. In vitro studies have demonstrated its ability to modulate key signaling molecules, such as NF-κB and Nrf2, which are critical in the regulation of cellular responses to stress and inflammation. These findings highlight its potential as a lead compound for developing anti-inflammatory and antioxidant therapies.

In addition to its biological activities, the compound's pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME), are being evaluated. Early-stage preclinical studies have shown favorable bioavailability and low toxicity, making it a viable candidate for further development. Researchers are also investigating its potential as a prodrug, with modifications to enhance its delivery and efficacy in target tissues.

The broader implications of this research extend to the development of new chemical entities for treating chronic diseases, such as cancer, neurodegenerative disorders, and cardiovascular conditions. The unique structural features of 2-(4-Nitrosomorpholin-2-yl)-1,3-thiazole-4-carboxylic acid offer opportunities for medicinal chemists to explore its derivatives and analogs, potentially leading to the discovery of more potent and selective drugs.

In conclusion, 2-(4-Nitrosomorpholin-2-yl)-1,3-thiazole-4-carboxylic acid represents a promising area of research in chemical biology and medicinal chemistry. Its synthesis, characterization, and biological evaluation provide a solid foundation for future studies aimed at unlocking its therapeutic potential. Continued research efforts will be essential to fully understand its mechanisms of action and to translate these findings into clinical applications.